Cas no 2034322-12-6 (3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole)

• Product Name: 3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• CAS No: 2034322-12-6
• MF: C₁₆H₁₃F₃N₆O₂
• MW: 378.308632612228
• CID: 6546850
• PubChem ID: 121019672
• Update Time: 2025-07-15

3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole
• AKOS026694257
• (2-phenyl-2H-1,2,3-triazol-4-yl)(3-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)methanone
• F6524-2602
• 2034322-12-6
• (2-phenyltriazol-4-yl)-[3-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]methanone
• 3-[1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl]-5-(trifluoromethyl)-1,2,4-oxadiazole

• Inchi： 1S/C16H13F3N6O2/c17-16(18,19)15-21-13(23-27-15)10-6-7-24(9-10)14(26)12-8-20-25(22-12)11-4-2-1-3-5-11/h1-5,8,10H,6-7,9H2
• InChI Key： XUCWYKZNFVRYKG-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C2CN(C(C3C=NN(C4C=CC=CC=4)N=3)=O)CC2)=NO1)(F)F

Computed Properties

• Exact Mass: 378.10520816g/mol
• Monoisotopic Mass: 378.10520816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.9Ų

Additional information on 3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole

Introduction to Compound with CAS No. 2034322-12-6 and Product Name: 3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole

The compound identified by the CAS number 2034322-12-6 and the product name 3-1-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)pyrrolidin-3-yl-5-(trifluoromethyl)-1,2,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this compound, featuring multiple functional groups and aromatic rings, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

At the core of this compound's structure lies a pyrrolidinyl moiety, which is a six-membered saturated heterocycle containing nitrogen. This nitrogen atom is crucial for its interaction with biological targets, particularly enzymes and receptors involved in various metabolic pathways. The presence of a trifluoromethyl group at the 5-position of the 1,2,4-oxadiazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for developing novel therapeutics. Additionally, the phenyl-substituted triazole moiety contributes to the compound's binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. Studies have shown that the 3-1-(2H-1,2,3-triazole-4-carbonyl)pyrrolidinyl part of the molecule can effectively interact with enzymes involved in inflammation and pain signaling pathways. This has led to its investigation as a potential lead compound for developing treatments for chronic inflammatory disorders and neuropathic pain conditions.

The 5-(trifluoromethyl)-1,2,4-oxadiazole ring is another critical component of this compound that has been extensively studied for its pharmacological properties. The trifluoromethyl group not only improves the pharmacokinetic profile of the molecule but also enhances its binding affinity to certain biological targets. This has been particularly relevant in the development of antiviral and anticancer agents, where trifluoromethyl-substituted compounds have shown remarkable efficacy.

In vitro studies have demonstrated that this compound exhibits promising activity against various disease-related targets. For instance, research has indicated that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Furthermore, preliminary studies suggest that it may also interact with ion channels and receptors involved in pain perception and neurotransmission.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring via cycloaddition reactions with appropriate organic substrates is a critical step in constructing the core structure. Subsequent functionalization with the pyrrolidinyl moiety and fluorination at the 5-position further refine the molecular architecture. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its pharmacological properties. By modifying various functional groups within its structure, researchers can fine-tune its activity towards specific biological targets while maintaining or improving its overall efficacy. This flexibility makes it an excellent scaffold for structure-based drug design initiatives aimed at developing next-generation therapeutics.

Current research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness for large-scale production. Additionally, preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. These studies will provide valuable insights into its potential as a therapeutic agent and guide future clinical development efforts.

The integration of modern computational tools with traditional experimental approaches has significantly accelerated the drug discovery process for compounds like this one. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding how this molecule interacts with biological targets at an atomic level. This detailed understanding has not only guided synthetic modifications but also provided insights into mechanisms of action that could lead to more effective treatments.

In conclusion, the compound with CAS No. 2034322-12-6 and product name 3-1-(2H-1,2,3-triazole-4-carbonyl)pyrrolidinyl]-5-(trifluoromethyl)-1H,-2H,-4H]-oxadiazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. Continued research into its synthesis, pharmacological properties, and potential therapeutic applications will undoubtedly contribute to future medical breakthroughs.